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This guide provides an in-depth analysis of the spectroscopic data for 2-Methyl-4-nitroanisole
(CAS No: 50741-92-9), a key aromatic intermediate in various chemical syntheses. As
experimental spectra for this specific compound are not readily available in public databases,
this document leverages high-quality predicted data and first-principle spectroscopic theory to
provide a robust analytical framework for researchers, scientists, and drug development
professionals. Our focus is on the causality behind spectral features, ensuring a deep
understanding of the molecule's structure-property relationships.

Molecular Structure and Spectroscopic Overview

2-Methyl-4-nitroanisole, with a molecular formula of CsHoNOs and a molecular weight of
167.16 g/mol , possesses a unique substitution pattern on the benzene ring. An electron-
donating methoxy group (-OCHs) and a weakly electron-donating methyl group (-CHs) are
positioned ortho to each other, while a strongly electron-withdrawing nitro group (-NO32) is
located para to the methyl group. This electronic arrangement dictates the molecule's chemical
reactivity and creates a distinct spectroscopic fingerprint, which we will dissect using Nuclear
Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).
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Caption: Structure of 2-Methyl-4-nitroanisole (CsHsNO3).

Carbon-13 (**C) NMR Spectroscopy

The 13C NMR spectrum provides a direct count of the non-equivalent carbon environments in
the molecule. Due to the lack of symmetry, all eight carbon atoms in 2-Methyl-4-nitroanisole
are chemically distinct and are expected to produce eight unique signals.

Predicted **C NMR Data

The following chemical shifts are predicted, offering a reliable reference for structural
confirmation.
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Chemical Shift (d) ppm

Rationale for Chemical

Carbon Assignment )
Shift

~16.5

The aliphatic methyl carbon is
CHs (fing) shielded, appearing in the
-CHs (rin
J typical upfield region for alkyl

groups.

~56.0

The methoxy carbon is

deshielded by the attached

electronegative oxygen atom,
-OCHs o g_ N yo

placing it significantly

downfield compared to the

ring's methyl group.

~108.0

This carbon is ortho to the

strongly electron-donating -
C-6 OCHs group, causing

significant shielding (upfield

shift) due to resonance effects.

~124.0

Positioned meta to the
electron-donating -OCHs and
ortho to the electron-

C-5 withdrawing -NOz2 group, its
chemical shift is influenced by
a combination of deshielding

effects.

~126.0

Located meta to both the -
c.3 OCHs and -NOz2 groups, its
electronic environment is

moderately deshielded.

~134.0

This is the carbon bearing the
coo methyl group. Its shift reflects
the substitution and its position

ortho to the methoxy group.

~141.0

C-4 Attached to the strongly

electron-withdrawing nitro
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group, this carbon is
significantly deshielded
(downfield shift).

Attached to the electronegative

oxygen of the methoxy group,

this carbon experiences the
~156.0 C-1 .

most deshielding among the

aromatic carbons, placing it

furthest downfield.[1][2]

Data sourced from predicted values on SpectraBase.[3]

Experimental Protocol: Acquiring a **C NMR Spectrum

A self-validating protocol ensures reproducibility and accuracy.

Caption: Workflow for 3C NMR data acquisition and processing.

Proton (*H) NMR Spectroscopy

The *H NMR spectrum reveals information about the electronic environment and connectivity of
hydrogen atoms. For 2-Methyl-4-nitroanisole, we expect distinct signals for the three aromatic
protons and the two methyl groups.

Expected *H NMR Data

Based on established substituent effects, the following proton signals are anticipated.
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Expected Shift

Multiplicity
(3) ppm

Integration

Proton
Assignment

Rationale for
Chemical Shift
and Splitting

~2.3-25 Singlet (s)

3H

-CHs (ring)

The methyl
protons are
attached to the
aromatic ring and
appear as a
singletin a
typical alkyl-

aromatic region.

~3.9-4.0 Singlet (s)

3H

-OCHs

The methoxy
protons are
deshielded by
the adjacent
oxygen atom,
shifting them
downfield relative
to the other
methyl group.
They appear as
a singlet as there
are no adjacent

protons.
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~6.9-7.1

Doublet (d)

1H

H-6

This proton is
ortho to the
strongly electron-
donating
methoxy group,
which shields it
and shifts it
significantly
upfield. It is split
into a doublet by
the adjacent H-5
proton.[4]

~8.0-8.2

doublets (dd)

1H

This proton is
ortho to the
strongly electron-
withdrawing nitro
group, causing
significant
deshielding and
a downfield shift.
It is split by both
H-6 (ortho
coupling) and H-
3 (meta

coupling).

~8.2-84

Doublet (d)

H-3

This proton is
adjacent to the
nitro group,
resulting in
strong
deshielding and
the most
downfield
chemical shift
among the

aromatic protons.
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It shows small
meta coupling to
H-5, appearing
as a narrow
doublet.[5]

Experimental Protocol: Acquiring a *H NMR Spectrum

The protocol is similar to that for 13C NMR but is optimized for the proton nucleus. Key
differences include a smaller spectral width (~12 ppm), a shorter acquisition time, and
significantly fewer scans (e.g., 8-16) due to the high sensitivity of the *H nucleus.

Infrared (IR) Spectroscopy

IR spectroscopy is an invaluable tool for identifying the functional groups present in a molecule.
The spectrum of 2-Methyl-4-nitroanisole is dominated by characteristic absorptions from the
nitro group, the aromatic ether linkage, and the substituted benzene ring.

Expected Characteristic IR Absorptions
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Wavenumber
(cm™)

Intensity

Functional Group
Assignment

Vibrational Mode

~3100 - 3000

Medium

Aromatic C-H

C-H Stretch

~2950 - 2850

Medium

Aliphatic C-H (-CHs)

C-H Asymmetric &

Symmetric Stretch

~1530 - 1500

Strong

Aromatic Nitro (-NOz2)

Asymmetric N-O
Stretch. Thisis a
highly characteristic
and intense band,
providing strong
evidence for the nitro
group.[6][7][8][°]

~1600 & ~1475

Medium

Aromatic C=C

Ring Skeletal
Vibrations

~1350 - 1330

Strong

Aromatic Nitro (-NOz2)

Symmetric N-O
Stretch. This second
strong band, in
conjunction with the
asymmetric stretch,
forms a definitive
signature for the nitro
functionality.[6][7][8][9]

~1270 - 1230

Strong

Aryl-O Stretch (Ether)

Asymmetric C-O-C
Stretch. The
conjugation with the
aromatic ring
influences this

vibration.

~1050 - 1010

Medium

O-Alkyl Stretch (Ether)

Symmetric C-O-C
Stretch

~850 - 800

Strong

C-H Out-of-Plane
Bend

Bending vibration
indicative of the 1,2,4-
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trisubstituted benzene

ring pattern.

Experimental Protocol: Acquiring an FT-IR Spectrum
(ATR Method)

The Attenuated Total Reflectance (ATR) method is a modern, rapid technique that requires

minimal sample preparation.

 Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by
wiping it with a solvent-moistened swab (e.g., isopropanol) and performing a background

scan.

o Sample Application: Place a small amount of the solid 2-Methyl-4-nitroanisole powder
directly onto the ATR crystal.

o Pressure Application: Lower the press arm to apply consistent pressure, ensuring intimate
contact between the sample and the crystal.

o Data Collection: Collect the spectrum. Typically, 16-32 scans are co-added at a resolution of

4 cm~1* to produce a high-quality spectrum.

o Data Processing: The resulting spectrum is automatically ratioed against the background
scan to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Electron lonization Mass Spectrometry (EI-MS) provides information on the molecular weight
and structural fragments of a compound. The fragmentation of 2-Methyl-4-nitroanisole is
driven by the stability of the resulting cations and neutral losses, guided by the functional
groups present.

Expected Mass Spectrometry Fragmentation Pattern
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m/z Value

Proposed
Fragment lon

Identity of Lost
Neutral Fragment

Plausibility of
Fragmentation

167

[CsHaNO3]*e

Molecular lon (M*e).
Its presence confirms
the molecular weight

of the compound.

152

[C7HeNOs]*

*CHs

Loss of the methyl
radical from the
methoxy group is a
common pathway for

anisoles.

137

[CsHoO]"

Loss of a nitro radical
(*NO) is a
characteristic
fragmentation
pathway for
nitroaromatic

compounds.[10]

121

[CsHoO]*

*NO2

Loss of the entire nitro
group as a neutral
molecule is a primary
and highly favorable
fragmentation
pathway, often leading
to a significant peak.
[10]

106

[C7H6O] e

*CHs from [M-NO2]*

Subsequent loss of a
methyl radical from
the [M-NO2]*

fragment.

92

[CeHaO] e

*CHO from [M-NO2]*

A rearrangement
followed by the loss of
a formyl radical
(*CHO) from the [M-
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NO2z]* ion is a known
pathway for anisole-
type fragments.

Loss of ketene from
an intermediate,

77 [CeHs]* C2H20 from [M-NO2]* ]
leading to the stable

phenyl cation.

Proposed Fragmentation Pathway

[C7HsO]*+e
-+CHs m/z 106
[M - NO2J*
m/z 121

- «CHO
- *NO2
[CeHaO]*e -«CH [CeHs]+
m/z 92 m/z 77
[M - NOJ*+
*‘
[M - CHs]*
m/z 152

Click to download full resolution via product page

[M]*e
m/z 167

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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